Cas no 88105-21-9 (2-Thiophenecarboxylic acid, 4-acetyl-, methyl ester)

2-Thiophenecarboxylic acid, 4-acetyl-, methyl ester structure
88105-21-9 structure
Product Name:2-Thiophenecarboxylic acid, 4-acetyl-, methyl ester
CAS No:88105-21-9
MF:C8H8O3S
MW:184.212321281433
CID:644849
PubChem ID:13156397
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 4-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-acetyl-, methyl ester
    • methyl 4-acetylthiophene-2-carboxylate
    • 88105-21-9
    • KEHLONHMZPPFLQ-UHFFFAOYSA-N
    • SCHEMBL7892516
    • DTXSID40522892
    • Methyl 4-acetyl-2-thiophenecarboxylate
    • Inchi: 1S/C8H8O3S/c1-5(9)6-3-7(12-4-6)8(10)11-2/h3-4H,1-2H3
    • InChI Key: KEHLONHMZPPFLQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C)=O)C=C1C(=O)OC

Computed Properties

  • Exact Mass: 184.01941529g/mol
  • Monoisotopic Mass: 184.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.6Ų
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